Cas no 442658-78-8 (ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate)

• Product Name: ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate
• CAS No: 442658-78-8
• MF: C₂₁H₂₇NO₅S
• MW: 405.507785081863
• CID: 6256036
• PubChem ID: 3467660
• Update Time: 2025-06-13

ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate
• Z1349043188
• ethyl 3-[(5-methoxy-2,4-dimethylphenyl)sulfonylamino]-3-(4-methylphenyl)propanoate
• AKOS016300617
• SR-01000538478-1
• SR-01000538478
• ethyl 3-(5-methoxy-2,4-dimethylphenylsulfonamido)-3-(p-tolyl)propanoate
• 442658-78-8
• ethyl 3-{[(5-methoxy-2,4-dimethylphenyl)sulfonyl]amino}-3-(4-methylphenyl)propanoate
• AKOS001734713
• F1677-0692

• Inchi： 1S/C21H27NO5S/c1-6-27-21(23)12-18(17-9-7-14(2)8-10-17)22-28(24,25)20-13-19(26-5)15(3)11-16(20)4/h7-11,13,18,22H,6,12H2,1-5H3
• InChI Key： PIMOYMAVYVNGEY-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(C)=CC=1C)OC)(NC(C1C=CC(C)=CC=1)CC(=O)OCC)(=O)=O

Computed Properties

• Exact Mass: 405.16099414g/mol
• Monoisotopic Mass: 405.16099414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 9
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 90.1Ų

Additional information on ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate

Introduction to Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate (CAS No. 442658-78-8)

Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound, identified by its CAS number 442658-78-8, represents a unique blend of structural features that make it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The molecular structure of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate is characterized by the presence of two distinct pharmacophoric regions: the 5-methoxy-2,4-dimethylbenzenesulfonamido moiety and the 4-methylphenyl group. These structural components contribute to the compound's potential biological activity by interacting with specific targets in biological systems. The sulfonamido group, in particular, is well-known for its role in drug design due to its ability to form hydrogen bonds and participate in hydrophobic interactions, which are crucial for binding to biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and specificity of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate towards various biological targets. Studies have suggested that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The methoxy and methyl substituents on the aromatic ring further modulate the electronic properties of the molecule, influencing its interactions with biological targets and potentially enhancing its pharmacological efficacy.

In vitro studies have begun to explore the potential applications of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate in modulating cellular processes. Initial findings indicate that this compound may interfere with key signaling pathways associated with cell proliferation and differentiation. The dual presence of the sulfonamido and phenyl groups suggests that it could act as a multitargeted ligand, capable of interacting with multiple proteins or enzymes simultaneously. This multitargeting approach has become increasingly popular in drug development due to its potential to provide broader therapeutic effects with fewer side effects.

The synthesis of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate involves a series of carefully orchestrated chemical reactions that require precise control over reaction conditions. The introduction of the sulfonamido group into the molecular framework necessitates the use of specialized reagents and catalysts to ensure high yield and purity. Researchers have been exploring green chemistry principles to optimize these synthetic pathways, aiming to minimize waste and reduce environmental impact.

The pharmacokinetic properties of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate are also under investigation. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for determining its clinical utility. Preliminary studies suggest that this compound may exhibit favorable pharmacokinetic profiles, including reasonable bioavailability and moderate metabolic clearance rates. These characteristics make it an attractive candidate for further development into a therapeutic agent.

The potential therapeutic applications of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate are diverse. Given its structural features and reported biological activities, this compound may find utility in treating conditions such as inflammation-related diseases, neurodegenerative disorders, and certain types of cancer. Further preclinical studies are needed to validate these potential applications and to identify any adverse effects or toxicities associated with its use.

The role of computational tools in drug discovery has been instrumental in advancing the study of Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate. Molecular docking simulations have helped researchers predict how this compound interacts with various biological targets at an atomic level. These simulations provide valuable insights into the binding mechanism and can guide the design of analogs with improved potency and selectivity.

In conclusion, Ethyl 3-(5-methoxy-2,4-dimethylbenzenesulfonamido)-3-(4-methylphenyl)propanoate (CAS No. 442658-78-8) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and reported biological activities make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new insights into its pharmacological properties, this compound is poised to play a vital role in the development of novel treatments for human diseases.